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Compound of Interest

Compound Name: 1-Hexanol, 2-bromo-

CAS No.: 112586-72-8

Cat. No.: B14291954

Get Quote

As a Senior Application Scientist, I often encounter synthetic bottlenecks where the strategic

selection of a chiral building block dictates the viability of an entire drug development pipeline.

2-Bromohexan-1-ol (CAS 112586-72-8) is one such critical intermediate. It is a halohydrin

characterized by a highly polarizable carbon-bromine bond adjacent to a primary hydroxyl

group. This bifunctionality makes it an exceptional precursor for the asymmetric synthesis of

complex active pharmaceutical ingredients (APIs), particularly via epoxide intermediates [1].

However, the very structural features that make 2-bromohexan-1-ol synthetically valuable—its

electrophilic carbon center and leaving-group proficiency—also render it a significant

occupational hazard. This whitepaper synthesizes the physicochemical profiling, mechanistic

toxicology, and self-validating handling protocols required to safely leverage this compound in

advanced organic synthesis.

Physicochemical Profiling & Structural Causality
To design effective safety and synthetic protocols, we must first understand the causality driven

by the molecule's physical properties. The presence of the heavy bromine atom significantly
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increases the density and boiling point of the hexane backbone, while the hydroxyl group

introduces hydrogen bonding, making the liquid highly viscous and prone to hygroscopy.

Table 1: Quantitative Physicochemical Data of 2-Bromohexan-1-ol

Property Value
Causality / Implication for
Handling

Molecular Formula C₆H₁₃BrO
Defines the mass balance for

stoichiometric calculations.

Molecular Weight 181.07 g/mol [1]

Heavy halogen presence

increases liquid density

compared to 1-hexanol.

Exact Mass 180.01498 Da [1]

Critical for GC-MS/LC-MS

isotopic identification (⁷⁹Br/⁸¹Br

ratio).

Topological Polar Surface Area 20.2 Å² [1]

Indicates moderate polarity;

soluble in ethereal and

halogenated solvents.

Physical State Colorless to pale yellow liquid

Yellowing indicates photolytic

degradation and the

dangerous release of HBr gas.

Mechanistic Toxicology and Hazard Assessment
Handling halohydrins requires moving beyond basic Safety Data Sheet (SDS) compliance into

mechanistic risk assessment. The hazards of 2-bromohexan-1-ol are directly tied to its

reactivity [2].

Electrophilic Cytotoxicity (Irritant): The C2 carbon is highly electrophilic due to the electron-

withdrawing nature of the adjacent bromine atom. Upon contact with biological tissues, this

carbon can undergo rapid S_N2 nucleophilic substitution with biological nucleophiles (such

as the thiol groups in cysteine residues of dermal proteins). This alkylation of cellular proteins

is the mechanistic root of its severe skin, eye, and respiratory irritation.
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Halogenated Systemic Toxicity: If absorbed transdermally or inhaled, aliphatic bromides can

undergo hepatic metabolism via Cytochrome P450 enzymes, potentially leading to the

generation of reactive oxygen species (ROS) and hepatotoxicity.

Thermal Degradation: When exposed to high heat or open flames, the compound

decomposes to yield highly toxic and corrosive hydrogen bromide (HBr) gas and carbon

monoxide.

Rigorous Safety & Engineering Controls
Standard laboratory PPE is insufficient for handling dense, reactive brominated liquids. The

following protocols are engineered to mitigate the specific physicochemical risks of 2-

bromohexan-1-ol.

Glove Selection Causality: Standard latex gloves are highly permeable to halogenated

organics and will fail within minutes of exposure. Nitrile gloves (minimum 8 mil thickness)

must be used for brief handling, while Viton or Butyl rubber gloves are mandated for

continuous experimental workflows.

Atmospheric Engineering: Because 2-bromohexan-1-ol is hygroscopic and prone to

photolytic degradation, it must be stored in amber glass vessels under an inert atmosphere

(Argon or Nitrogen).

Ventilation: All manipulations must occur within a certified Class II chemical fume hood.

Because brominated vapors are denser than air, ensure the hood's downdraft ventilation is

unobstructed by large equipment.
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Fig 1: Step-by-step emergency response workflow for local spills of brominated alcohols.

Experimental Workflow: Self-Validating Synthesis of
2-Bromohexan-1-ol
In synthetic applications, 2-bromohexan-1-ol is frequently generated alongside its regioisomer,

1-bromohexan-2-ol, via the bromohydroxylation of 1-hexene[3]. The formation of the 2-bromo

isomer is typically the minor pathway (anti-Markovnikov) because the intermediate bromonium

ion favors water attack at the more substituted, charge-stabilized C2 position.

The following is a highly controlled, self-validating protocol for the synthesis and isolation of this

compound.
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Step 1: Reagent Preparation & Inertion In an oven-dried, 250 mL round-bottom flask equipped

with a magnetic stir bar, dissolve 1-hexene (10.0 mmol) in a biphasic mixture of dimethyl

sulfoxide (DMSO) and deionized water (4:1 ratio, 50 mL). Purge the system with Argon for 10

minutes. Causality: DMSO acts as a highly polar aprotic co-solvent that stabilizes the

intermediate bromonium ion, enhancing reaction kinetics.

Step 2: Electrophilic Bromination Cool the reaction vessel to 0 °C using an ice-water bath.

Slowly add N-Bromosuccinimide (NBS, 11.0 mmol) in small portions over 15 minutes.

Causality: Stepwise addition controls the exothermic release of heat, preventing the

vaporization of the volatile 1-hexene starting material.

Step 3: Self-Validating Reaction Monitoring Allow the reaction to warm to room temperature

and stir for 2 hours. Validation Check: Remove a 10 µL aliquot, dilute in 1 mL diethyl ether, and

analyze via GC-MS. The reaction is deemed complete when the 1-hexene peak (m/z 84) is

entirely consumed and replaced by the halohydrin isomer peaks (m/z 180/182, exhibiting the

characteristic 1:1 isotopic ratio of bromine).

Step 4: Quenching and Biphasic Extraction Quench the reaction by adding 20 mL of a

saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution. Causality: Thiosulfate reduces any

unreacted electrophilic bromine species into benign bromide ions, preventing downstream side

reactions. Extract the aqueous layer with diethyl ether (3 x 30 mL). Wash the combined organic

layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced

pressure.

Step 5: Chromatographic Isolation of Regioisomers The resulting yellow oil is a mixture of 1-

bromohexan-2-ol (major) and 2-bromohexan-1-ol (minor) [4]. Purify the crude mixture via flash

column chromatography on silica gel using a gradient elution of ethyl acetate/hexanes. The

primary alcohol (2-bromohexan-1-ol) will elute slower due to stronger hydrogen bonding

interactions with the stationary silica phase compared to the secondary alcohol.
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Fig 2: Regioselectivity in the bromohydroxylation of 1-hexene via a bromonium intermediate.

References
National Center for Biotechnology Information (PubChem). "2-bromohexan-1-ol; CID

10943073". PubChem Database. Available at:[Link]

Cardiff University (ORCA). "Electroorganic Chemistry as a Green Synthesis Methodology".

Seitz, J. (2020). Available at:[Link]

KU Leuven (Lirias). "Tetrabutylphosphonium bromide catalyzed dehydration of diols to

dienes". Available at:[Link]

To cite this document: BenchChem. [The Bifunctional Imperative: Understanding 2-
Bromohexan-1-ol]. BenchChem, [2026]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b14291954/docs?utm_src=pdf-body-img#the-bifunctional-imperative-understanding-2-bromohexan-1-ol
https://pubchem.ncbi.nlm.nih.gov/compound/10943073
https://orca.cardiff.ac.uk/id/eprint/130188/
https://lirias.kuleuven.be/retrieve/552917
https://www.benchchem.com/product/b14291954/docs#the-bifunctional-imperative-understanding-2-bromohexan-1-ol
https://www.benchchem.com/product/b14291954/docs#the-bifunctional-imperative-understanding-2-bromohexan-1-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14291954?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b14291954/docs#the-bifunctional-imperative-
understanding-2-bromohexan-1-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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